Cas no 200876-84-2 (2,2,2-trifluoroethyl N-(3-fluorophenyl)carbamate)

• Product Name: 2,2,2-trifluoroethyl N-(3-fluorophenyl)carbamate
• CAS No: 200876-84-2
• MF: C₉H₇F₄NO₂
• MW: 237.150996446609
• CID: 3061978
• PubChem ID: 4150220
• Update Time: 2025-10-30

2,2,2-trifluoroethyl N-(3-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-(3-fluorophenyl)carbamate
• CS-0252716
• G20933
• AKOS009101715
• 2,2,2-trifluoroethylN-(3-fluorophenyl)carbamate
• AIA87684
• 200876-84-2
• DTXSID201185736
• EN300-61364
• Carbamic acid, (3-fluorophenyl)-, 2,2,2-trifluoroethyl ester
• Z381542320

• Inchi： 1S/C9H7F4NO2/c10-6-2-1-3-7(4-6)14-8(15)16-5-9(11,12)13/h1-4H,5H2,(H,14,15)
• InChI Key： KYNKUHNOWOICID-UHFFFAOYSA-N
• SMILES： FC(COC(NC1C=CC=C(C=1)F)=O)(F)F

Computed Properties

• Exact Mass: 237.04129111Da
• Monoisotopic Mass: 237.04129111Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 2,2,2-trifluoroethyl N-(3-fluorophenyl)carbamate

2,2,2-Trifluoroethyl N-(3-Fluorophenyl)Carbamate (CAS No. 200876-84-2): A Comprehensive Overview

Introduction to 2,2,2-Trifluoroethyl N-(3-Fluorophenyl)Carbamate

2,2,2-Trifluoroethyl N-(3-fluorophenyl)carbamate, a compound with the CAS registry number 200876-84-2, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a fluorophenyl carbamate moiety. The combination of these groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The trifluoroethyl group is known for its electron-withdrawing nature due to the presence of three fluorine atoms. This feature enhances the reactivity of the compound in certain chemical reactions. On the other hand, the fluorophenyl carbamate group contributes to the compound's stability and ability to form hydrogen bonds. These properties collectively make 2,2,2-trifluoroethyl N-(3-fluorophenyl)carbamate a versatile molecule with potential applications in drug design, polymer synthesis, and advanced materials.

Recent studies have highlighted the importance of fluorinated compounds like CAS No. 200876-84-2 in modern chemistry. Fluorine substitution is increasingly being explored for its ability to modulate physical and chemical properties of molecules, such as increasing lipophilicity and improving bioavailability in pharmaceuticals.

Chemical Structure and Physical Properties

The molecular structure of CAS No. 200876-84-2 consists of a central carbamate group (-N-C(=O)-O-) attached to a trifluoroethyl group (-C(CF3)-) and a fluorophenyl ring (C6H4F). The trifluoroethyl group is directly bonded to the nitrogen atom of the carbamate moiety, while the fluorophenyl ring is connected via an ether linkage. This arrangement creates a molecule with a high degree of symmetry and unique electronic characteristics.

The physical properties of CAS No. 200876-84-2 are influenced by its molecular weight (approximately 315 g/mol), melting point (around 155°C), and boiling point (estimated at 355°C). The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in organic synthesis reactions that require controlled solubility profiles.

Recent research has focused on understanding the thermal stability and degradation pathways of CAS No. 200876-84-2 under various conditions. Studies have shown that the compound exhibits excellent thermal stability up to 150°C, making it ideal for high-temperature applications.

Synthesis and Applications

The synthesis of CAS No. 200876-84-2 typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions involving trifluoroethyl chlorides or bromides as starting materials. The introduction of the fluorophenyl group often involves coupling reactions using aryl halides or Friedel-Crafts alkylation techniques.

The applications of CAS No. 200876-84-2 are diverse and expanding rapidly due to its unique chemical properties. In the pharmaceutical industry, this compound is being explored as a potential lead molecule for drug development due to its ability to modulate receptor interactions through fluorine substitution effects.

In materials science, CAS No. 200876-84-